Cas no 712345-46-5 (1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol)

• Product Name: 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol
• CAS No: 712345-46-5
• MF: C₂₂H₂₈N₂O₄S
• MW: 416.533724784851
• CID: 5436210
• PubChem ID: 2962048
• Update Time: 2025-06-08

1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yloxy)-3-[4-(phenylsulfonyl)-1-piperazinyl]-2-propanol
• CBKinase1_020710
• CHEMBL1520679
• SMR000078223
• MLS001384755
• HMS2470D10
• VU0508582-1
• MLS000050726
• AKOS016316369
• AKOS000604825
• BRD-A36456145-001-01-3
• 1-((2,3-dihydro-1H-inden-5-yl)oxy)-3-(4-(phenylsulfonyl)piperazin-1-yl)propan-2-ol
• Z274553820
• CBKinase1_008310
• 712345-46-5
• 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol
• F3083-0102
• α-[[(2,3-Dihydro-1H-inden-5-yl)oxy]methyl]-4-(phenylsulfonyl)-1-piperazineethanol

• InChI Key： PYLKDKVZEBKODU-UHFFFAOYSA-N
• SMILES： N1(CC(COC2C=CC3=C(C=2)CCC3)O)CCN(S(C2=CC=CC=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 416.17697855g/mol
• Monoisotopic Mass: 416.17697855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.4±65.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol

Comprehensive Overview of 1-[4-(Benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol (CAS No. 712345-46-5)

The compound 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol, identified by its CAS No. 712345-46-5, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzenesulfonyl group, a piperazine ring, and a 2,3-dihydro-1H-indene moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

One of the most intriguing aspects of this compound is its multi-functional structure. The presence of the benzenesulfonyl group enhances its binding affinity to certain enzymes, while the piperazine ring contributes to its solubility and bioavailability. The 2,3-dihydro-1H-inden-5-yloxy segment further adds to its versatility, enabling interactions with hydrophobic regions of target proteins. This combination of features has led to its investigation in areas such as central nervous system (CNS) disorders and inflammatory conditions, where precise molecular targeting is crucial.

In recent years, the scientific community has shown a growing interest in small-molecule modulators like 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol. This aligns with broader trends in personalized medicine and targeted therapy, where compounds with specific structural motifs are designed to minimize off-target effects. Searches for terms such as "piperazine derivatives in drug design" and "sulfonyl-containing bioactive molecules" reflect this shift in focus, highlighting the relevance of this compound in contemporary research.

From a synthetic chemistry perspective, the preparation of CAS No. 712345-46-5 involves multi-step organic reactions, including sulfonylation and etherification. These processes require careful optimization to ensure high yield and purity, which are critical for its intended applications. The compound's stability under various physiological conditions is also a key consideration, particularly for in vivo studies. Researchers often employ advanced analytical techniques such as HPLC and mass spectrometry to characterize its properties and confirm its structural integrity.

The potential therapeutic applications of 1-[4-(benzenesulfonyl)piperazin-1-yl]-3-(2,3-dihydro-1H-inden-5-yloxy)propan-2-ol are vast. Preliminary studies suggest its efficacy in modulating G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases. Additionally, its anti-inflammatory properties have been explored in preclinical models, with promising results. These findings have spurred further investigations into its mechanism of action, particularly in the context of neurodegenerative diseases and autoimmune disorders.

As the demand for novel bioactive compounds continues to rise, CAS No. 712345-46-5 stands out as a molecule with significant untapped potential. Its unique structural features and diverse biological activities make it a valuable subject for ongoing research. Future studies may focus on optimizing its pharmacokinetic profile or exploring its synergies with other therapeutic agents. For now, it remains a compelling example of how rational drug design can yield molecules with both scientific and clinical relevance.